Cas no 76205-19-1 (1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one)

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one structure
76205-19-1 structure
Product Name:1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
CAS No:76205-19-1
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD08459260
CID:538174
PubChem ID:11356026
Update Time:2025-04-19

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)-1H-pyrazol-3-ol
    • 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
    • 2-(4-chlorophenyl)-1H-pyrazol-5-one
    • 3H-Pyrazol-3-one, 1-(4-chlorophenyl)-1,2-dihydro-
    • 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE
    • 1-(4-Chlorophenyl)-1,2-dihydropyrazol-3-one
    • 1-(4-Chlorophenyl)-3-hydroxypyrazole
    • 1-(4-Chlorophenyl)pyrazol-3-ol
    • 1-(4-Chlorophenyl)-1H-pyrazole-3-ol
    • SY033515
    • 76205-19-1
    • AKOS016007857
    • MFCD11215309
    • DS-4432
    • 1-(4-chloro-phenyl)-1,2-dihydro-pyrazol-3-one
    • CX1217
    • MFCD08459260
    • EN300-6732030
    • 1-(4-Chlorophenyl)pyrazol-3(2H)-one
    • CS-W021232
    • FT-0715172
    • 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one; 1-(4-Chlorophenyl)-1,2-dihydropyrazol-3-one; 1-(4-Chlorophenyl)-1H-pyrazol-3-ol; 1-(4-Chlorophenyl)-2H-pyrazolin-3-one; 1-(4-Chlorophenyl)-3-hydroxypyrazole; 1-(4-Chlorophenyl)pyrazol-3-ol
    • 1-(4-chlorophenyl)-2,3-dihydro-1H-pyrazol-3-one
    • DRENHOMDLNJDOG-UHFFFAOYSA-N
    • DTXSID10463329
    • SCHEMBL482570
    • BDA20519
    • AKOS006291475
    • AMY4104
    • 1-(para-chlorophenyl)-3-hydroxypyrazole
    • 1-(4-chlorophenyl)-3-hydroxy-pyrazole
    • DA-16721
    • 1-(4-chlorophenyl)-2H-pyrazol-3-one
    • MDL： MFCD08459260
    • Inchi： 1S/C9H7ClN2O/c10-7-1-3-8(4-2-7)12-6-5-9(13)11-12/h1-6H,(H,11,13)
    • InChI Key： DRENHOMDLNJDOG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)N1C=CC(N1)=O

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.373
  • Melting Point: 190-192 ºC
  • PSA: 38.05000
  • LogP: 2.23130

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Security Information

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Pricemore >>

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1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Production Method

1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:76205-19-1)1-(4-Chlorophenyl)-1H-pyrazol-3-ol
Order Number:LE17841
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:76205-19-1)
Order Number:SDF321;SFD325
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:76205-19-1)1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE
Order Number:sfd4727
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:76205-19-1)1-(4-Chlorophenyl)-1H-pyrazol-3-ol
LE17841
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:76205-19-1)
SDF321;SFD325
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email